Cas no 142396-03-0 (1H-Indole-5-carboxylic acid)

• Product Name: 1H-Indole-5-carboxylic acid
• CAS No: 142396-03-0
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 1025699
• PubChem ID: 74280
• Update Time: 2025-04-20

1H-Indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carboxylic acid
• Indole 5-carboxylic acid
• NS00025469
• SCHEMBL105928
• BCP27354
• InChI=1/C9H7NO2/c11-9(12)7-1-2-8-6(5-7)3-4-10-8/h1-5,10H,(H,11,12
• DTXSID80168218
• 1670-81-1
• CS-D1057
• I-2340
• EINECS 216-799-6
• Q27455355
• F2158-1505
• 5-Carboxyindole;
• CHEBI:131778
• DB-291410
• SY004023
• Indole-5-carboxylic acid, 99%
• Indole-5-carboxylic aicd
• DB-031744
• A15286
• Z1118536235
• Indole-5-carboxylic acid, ~95% (TLC)
• STK503793
• I-2338
• SB10481
• BDBM50195791
• AB00443749-03
• EN300-69795
• 5-Carboxyindole
• NCGC00342345-01
• Indole-5-carboxylic acid
• 5-indole carboxylic acid
• CG-0516
• indol-5-carboxylic acid
• Indole-5-carboxylic acid, purum, >=98.0% (T)
• MFCD00005678
• 142396-03-0
• 1H-Indole-5-carboxylicacid
• 1H-Indole-5-carboxylic acid, radical ion(1+)
• STR02571
• AM20061193
• Indole-5-carboxylic acid, 98%
• 4ZV
• 5-indolecarboxylic acid
• AC-3143
• AKOS000265424
• CHEMBL2018158
• I0029

• Inchi： 1S/C9H7NO2/c11-9(12)7-1-2-8-6(5-7)3-4-10-8/h1-5,10H,(H,11,12)
• InChI Key： IENZCGNHSIMFJE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=CN2)C=1)=O

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• PSA: 53.09000
• LogP: 1.86610

1H-Indole-5-carboxylic acid Security Information

• Hazard Category Code： R21/22;R36/37/38
• Safety Instruction： S26;S36/37/39
• Hazardous Material Identification：